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Compound of Interest

Compound Name: Fmoc-3-iodo-D-Tyr-OH

Cat. No.: B1442744 Get Quote

N-α-(9-Fluorenylmethoxycarbonyl)-3-iodo-D-tyrosine, or Fmoc-3-iodo-D-Tyr-OH, is a

derivative of the amino acid D-tyrosine. The Fmoc protecting group on the alpha-amino function

makes it perfectly suited for use in the widely adopted Fmoc-based solid-phase peptide

synthesis (SPPS).[1][2] The iodine atom at the 3-position of the phenyl ring is the key feature,

providing a reactive handle for various chemical modifications and applications.[3]

A summary of its key chemical and physical properties is presented below.

Identifier Value

CAS Number 244028-70-4[3][4][5][6]

Molecular Formula C₂₄H₂₀INO₅[3][4][6]

Molecular Weight ~529.3 g/mol [4][6]

IUPAC Name

(2R)-2-[[(9H-fluoren-9-

yl)methoxy]carbonylamino]-3-(4-hydroxy-3-

iodophenyl)propanoic acid[6]

Appearance White to off-white powder or solid[3][4]

Purity Typically ≥98% (HPLC)[3][4]

Melting Point
134-137 °C or 147-157 °C (Varies by supplier)

[3][4]

Solubility Soluble in DMF and DMSO

Storage 2-8°C, Keep in dark place, Sealed in dry[3][4]
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Part 2: Sourcing, Pricing, and Quality Control
Procuring high-quality reagents is the foundation of reproducible scientific research. Fmoc-3-
iodo-D-Tyr-OH is a specialized reagent available from a number of reputable chemical

suppliers. When selecting a supplier, researchers should consider not only price but also purity,

availability of technical documentation (like Certificates of Analysis), and lead times.

Supplier
Product

Name/Synonym
Purity Pricing/Availability

Chem-Impex
Fmoc-3-iodo-D-

tyrosine
≥98% (HPLC)[3]

Inquire for pricing;

listed as unavailable

at times.[3]

Chongqing Chemdad
FMOC-3-IODO-D-

TYR-OH
≥98% (HPLC)[4]

Inquire for quotation.

[4]

Aralez Bio
Fmoc-3-iodo-D-

tyrosine
95% purity, 99% ee

$400.00 for 0.1 unit,

$500.00 for 1 unit

(shipping calculated at

checkout).[5]

Bachem
Fmoc-3-iodo-Tyr-OH

(L-form)
Not specified

CHF 360.60 (1g) –

CHF 1,416.70 (5g).

Note: This is for the L-

enantiomer.[7]

AK Scientific
Fmoc-3-iodo-D-Tyr-

OH
Not specified

A market report

mentions a new

synthesis route from

this company

promising improved

purity.[1]

Expert Insight: Always request a lot-specific Certificate of Analysis (CoA) before purchase. The

CoA provides critical data on purity (typically determined by HPLC), identity (confirmed by NMR

or MS), and optical rotation, ensuring the material meets the stringent requirements for peptide

synthesis.
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Part 3: Core Applications in Peptide Science
The utility of Fmoc-3-iodo-D-Tyr-OH stems from the unique properties conferred by the iodine

atom. It serves as more than just a bulky side chain; it is a functional handle for a variety of

advanced applications.

Solid-Phase Peptide Synthesis (SPPS)
The primary application of this reagent is as a building block in Fmoc-SPPS.[3] The Fmoc

group provides a base-labile protecting group, allowing for its selective removal under mild

conditions that do not affect most acid-labile side-chain protecting groups, a core principle of

Fmoc SPPS orthogonality.[2][8][9] The incorporation of an iodinated tyrosine allows for the

precise placement of this modified residue within a peptide sequence.
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Fmoc-SPPS Cycle

Resin-AA(sidechain)

1. Deprotection
(e.g., 20% Piperidine in DMF)

 Start Cycle 

Washing Step
(DMF)

2. Coupling
Fmoc-AA-OH + Activator

(e.g., HBTU/DIPEA)

Washing Step
(DMF)

 Repeat for
 next AA 

Final Cleavage
(e.g., TFA Cocktail)

 After Last AA 

Purified Peptide

Purification (HPLC)

General workflow of the Fmoc Solid-Phase Peptide Synthesis (SPPS) cycle.
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Coupling Workflow

Fmoc-3-iodo-D-Tyr-OH
(4 eq.)

Pre-activation
(5 min)

HBTU
(3.9 eq.)

DMF

DIPEA
(8 eq.)

Coupling Reaction
(1-2 hours)

Deprotected
Peptide-Resin

Fmoc-Protected
Peptide-Resin

Workflow for the activation and coupling of Fmoc-3-iodo-D-Tyr-OH in SPPS.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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